(1S,2R,5S)-2-Bromobicyclo[3.1.0]hexan-3-one

• IUPAC Name: (1S,2R,5S)-2-bromobicyclo[3.1.0]hexan-3-one
• InChI: InChI=1S/C6H7BrO/c7-6-4-1-3(4)2-5(6)8/h3-4,6H,1-2H2/t3-,4-,6+/m0/s1
• InChI Key: CFAHXWMVXOMVBT-RVJQKOHUSA-N
• Canonical SMILES: C1C2C1C(C(=O)C2)Br
• Isomeric SMILES: C1[C@@H]2[C@H]1[C@H](C(=O)C2)Br
• Molecular Formula: C6H7BrO
• Molecular Weight: 175.02 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, an efficient synthesis of 1R,5S-bicyclo[3.1.0]hexan-2-one from ®-1,2-epoxyhex-5-ene has been reported. This process involves a catalytic intramolecular cyclopropanation of ®-1,2-epoxyhex-5-ene, which gives the key homochiral bicycle[3.1.0]hexan-1-ol. This is then oxidized to the desired ketone.

Molecular Structure Analysis

The molecular structure of “(1S,2R,5S)-2-Bromobicyclo[3.1.0]hexan-3-one” can be inferred from its name. The “bicyclo[3.1.0]” part of the name indicates that the molecule is a bicyclic compound with three carbon atoms in one ring and two carbon atoms in the second ring. The “hexan-3-one” part indicates that the compound is a six-carbon compound with a ketone functional group at the third carbon.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• . Researchers use this reaction to create strained cyclopropane rings, which are valuable intermediates in drug development and natural product synthesis.

Green Chemistry and Sustainable Synthesis

• . Green chemistry principles emphasize efficient, environmentally friendly processes, making this synthesis relevant.

Future Directions

The future directions for research on “(1S,2R,5S)-2-Bromobicyclo[3.1.0]hexan-3-one” could include further exploration of its synthesis, reactions, and potential applications. This would require detailed studies and experimentation.